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Compound of Interest

Compound Name: Atazanavir-d9
Cat. No.: B15566281
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Atazanavir-d9, a deuterated analog of the HIV-1 protease inhibitor
Atazanavir. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug development and analysis.

Core Physical and Chemical Properties

Atazanavir-d9 is a stable, isotopically labeled form of Atazanavir, where nine hydrogen atoms
have been replaced by deuterium. This labeling is a powerful tool in various research
applications, particularly in pharmacokinetic and metabolic studies, where it can be used as an
internal standard for mass spectrometry-based quantification.

Structural and General Properties
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Property Value Reference
3,12-Bis(1,1-dimethylethyl)-8-
hydroxy-4,11-dioxo-9-

Chemical Name (phenylmethyl)-6-[[4-(2- [1]
pyridinyl)phenyl]methyl]-
dimethyl Ester-d9
BMS-232632-d9, CGP-73547-

Synonyms [1]
do

Molecular Formula C3sH43DaNeO7 [1]

Molecular Weight 713.91 g/mol [1]

CAS Number 1092540-51-6 [1]

Appearance White to Off-White Solid

Melting Point 190 - 193°C

Solubility

Solvent Solubility Reference

Chloroform Slightly Soluble

DMSO Slightly Soluble, 10 mM

Ethanol Slightly Soluble

Methanol Slightly Soluble

: I : icl

Parameter Value Reference
Purity (by HPLC) 97.81%
Isotopic Purity 98.6%

Experimental Protocols
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Synthesis of Atazanavir-d9

The synthesis of Atazanavir-d9 follows the established synthetic routes for Atazanavir, with the
introduction of deuterium atoms through the use of deuterated starting materials. A common
synthetic strategy involves a convergent approach, coupling two key intermediates. One of the
widely used methods is via the ring-opening of a chiral epoxide.

General Workflow for Atazanavir Synthesis:

Chiral Epoxide Precursor Epoxidation

Intermediate B Synthesis

Deuterated Hydrazine Derivative ——B= Coupling with Pyridyl Benzaldehyde ——#~ Deuterated Hydrazine Intermediate

Click to download full resolution via product page
Caption: General convergent synthesis workflow for Atazanavir-d9.
Methodology:

o Preparation of the Chiral Epoxide Intermediate: A suitable chiral starting material is
converted to a chiral epoxide. This step is crucial for establishing the correct stereochemistry
in the final molecule.

o Preparation of the Deuterated Hydrazine Intermediate: A deuterated hydrazine derivative is
coupled with 4-(pyridin-2-yl)benzaldehyde. The deuterium atoms are incorporated in this
fragment.

o Coupling Reaction: The chiral epoxide is subjected to a ring-opening reaction with the
deuterated hydrazine intermediate. This step forms a key diamino alcohol intermediate.
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» Final Coupling: The resulting diamino alcohol is then coupled with N-(methoxycarbonyl)-L-
tert-leucine to complete the core structure of Atazanavir-d9.

 Purification: The final product is purified using techniques such as column chromatography

and recrystallization to achieve high purity.

High-Performance Liquid Chromatography (HPLC)

Analysis

A validated Reverse Phase HPLC (RP-HPLC) method is essential for determining the purity of
Atazanavir-d9 and for its quantification in various matrices. The following is a representative
protocol based on methods developed for Atazanavir.

Workflow for HPLC Method Validation:

(Method Developmeng

Method Validation

\ i
(Precision)

Specificity LOD & LOQ) Robustness

Click to download full resolution via product page
Caption: Workflow for the validation of an HPLC method for Atazanavir-d9 analysis.

Representative HPLC Parameters:
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Parameter Condition

C18 column (e.g., Phenomenix 250 mm x 4.6
Column

mm, 5 um)
Mobile Phase Acetonitrile and water (e.g., 80:20 v/v)
Flow Rate 0.5 mL/min
Detection UV at 248 nm
Retention Time Approximately 3.989 min (for Atazanavir)

Validation Protocol:

Specificity: The ability of the method to exclusively measure the analyte in the presence of
other components is assessed by analyzing blank samples and samples spiked with
potential impurities.

Linearity: A series of standard solutions of Atazanavir-d9 at different concentrations are
prepared and injected. The peak areas are plotted against the corresponding concentrations
to establish a linear relationship.

Accuracy: The accuracy is determined by the recovery of known amounts of Atazanavir-d9
spiked into a sample matrix.

Precision: The precision of the method is evaluated by performing repeated injections of the
same sample (intra-day precision) and on different days (inter-day precision).

Limit of Detection (LOD) and Limit of Quantification (LOQ): These are determined to assess
the sensitivity of the method.

Robustness: The robustness is evaluated by making small, deliberate variations in the
method parameters (e.g., flow rate, mobile phase composition) and observing the effect on
the results.

Mass Spectrometry (MS) Analysis
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Tandem mass spectrometry (MS/MS) is a critical technique for the structural confirmation of
Atazanavir-d9 and for its use as an internal standard.

General MS Fragmentation Pathway of Atazanavir:

[M+H]*
m/z 714.9 (Atazanavir-d9)
m/z 705.9 (Atazanavir)

Loss of tert-butyl group Cleavage of amide bond Cleavage of hydrazine bond

Fragment lon 1 Fragment lon 2 Fragment lon 3

Click to download full resolution via product page
Caption: Simplified representation of the mass spectrometric fragmentation of Atazanavir.
Methodology:

« lonization: Atazanavir-d9 is typically ionized using electrospray ionization (ESI) in positive
ion mode, generating the protonated molecule [M+H]*. For Atazanavir-d9, this ion will
appear at an m/z of approximately 714.9.

e Precursor lon Selection: The [M+H]* ion is selected in the first mass analyzer (Q1).

» Collision-Induced Dissociation (CID): The selected precursor ion is fragmented in the
collision cell (g2) by collision with an inert gas (e.g., argon).

e Product lon Analysis: The resulting fragment ions are analyzed in the third mass analyzer
(Q3). The fragmentation pattern is characteristic of the molecule's structure and will be
shifted by the mass of the deuterium labels compared to the unlabeled Atazanavir.

Biological Activity and Signaling Pathways

Atazanavir is a potent and selective inhibitor of the HIV-1 protease enzyme. This enzyme is
crucial for the proteolytic cleavage of viral polyprotein precursors into mature, functional
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proteins, which are essential for the production of infectious virions. By inhibiting this enzyme,
Atazanavir prevents the maturation of the virus, rendering it non-infectious.

Mechanism of Action of Atazanavir:

(Gag-Pol Polyproteir)

Substrat

Atazanavir-d9

Inhibition

Viral Maturation Non-Infectious Virion

Infectious Virion

Click to download full resolution via product page
Caption: Signaling pathway illustrating the inhibitory action of Atazanavir on HIV-1 protease.

The biological activity of Atazanavir-d9 is expected to be identical to that of unlabeled
Atazanavir, as the deuterium substitution is not expected to significantly alter its binding affinity
to the HIV-1 protease active site. The primary utility of the deuterated form lies in its use as an
analytical standard, leveraging the kinetic isotope effect for improved metabolic stability in
certain research contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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